Cas no 1209178-31-3 (N-[(4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}phenyl)methyl]prop-2-enamide)

• Product Name: N-[(4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}phenyl)methyl]prop-2-enamide
• CAS No: 1209178-31-3
• MF: C₁₉H₂₀N₂O₂S
• MW: 340.439303398132
• CID: 6120207
• PubChem ID: 45835220
• Update Time: 2025-05-23

N-[(4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}phenyl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[[4-(4-methyl-6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carbonyl)phenyl]methyl]prop-2-enamide
• EN300-7519508
• N-[(4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}phenyl)methyl]prop-2-enamide
• Z786052510
• AKOS034586497
• 1209178-31-3

• Inchi： 1S/C19H20N2O2S/c1-3-18(22)20-12-14-4-6-15(7-5-14)19(23)21-10-8-17-16(13(21)2)9-11-24-17/h3-7,9,11,13H,1,8,10,12H2,2H3,(H,20,22)
• InChI Key： YROOTPYUEJOGBE-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCN(C(C1C=CC(CNC(C=C)=O)=CC=1)=O)C2C

Computed Properties

• Exact Mass: 340.12454906g/mol
• Monoisotopic Mass: 340.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on N-[(4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}phenyl)methyl]prop-2-enamide

Comprehensive Guide to N-[(4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}phenyl)methyl]prop-2-enamide (CAS No. 1209178-31-3)

N-[(4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}phenyl)methyl]prop-2-enamide (CAS No. 1209178-31-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique thieno[3,2-c]pyridine core and prop-2-enamide functional group, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting specific biological pathways.

The molecular structure of N-[(4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}phenyl)methyl]prop-2-enamide features a thieno[3,2-c]pyridine scaffold, a heterocyclic system known for its versatility in medicinal chemistry. The presence of the prop-2-enamide moiety further enhances its reactivity, making it suitable for various synthetic modifications. This compound is often explored in the context of kinase inhibitors and receptor modulators, as its structure aligns well with the requirements for binding to key enzymatic targets.

In recent years, the demand for N-[(4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}phenyl)methyl]prop-2-enamide has increased due to its potential role in addressing unmet medical needs. For instance, its application in cancer research has been a hot topic, with studies focusing on its ability to inhibit tumor growth. Additionally, its use in neurodegenerative disease models has sparked interest, as researchers investigate its neuroprotective properties. These applications align with current trends in precision medicine and targeted therapies.

The synthesis of N-[(4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}phenyl)methyl]prop-2-enamide involves multi-step organic reactions, often starting from commercially available thieno[3,2-c]pyridine derivatives. Key steps include carbonyl insertion and amide coupling, which require careful optimization to achieve high yields and purity. The compound's stability under various conditions is also a critical factor for its storage and handling in laboratory settings.

From a market perspective, N-[(4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}phenyl)methyl]prop-2-enamide is primarily supplied by specialized chemical manufacturers catering to the pharmaceutical and biotechnology sectors. Its pricing and availability can vary depending on the scale of production and the level of purity required. Researchers often seek high-purity batches for preclinical studies, emphasizing the need for reliable suppliers with stringent quality control measures.

One of the frequently asked questions about N-[(4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}phenyl)methyl]prop-2-enamide revolves around its solubility and formulation. The compound is typically soluble in organic solvents such as dimethyl sulfoxide (DMSO) and methanol, but its aqueous solubility may be limited. This characteristic is crucial for designing in vitro and in vivo experiments, where solvent compatibility can influence experimental outcomes.

Another area of interest is the compound's structure-activity relationship (SAR), which helps researchers understand how modifications to its molecular framework affect its biological activity. By studying N-[(4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}phenyl)methyl]prop-2-enamide and its analogs, scientists can identify key pharmacophores and optimize their drug candidates for enhanced efficacy and reduced side effects.

In summary, N-[(4-{4-methyl-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carbonyl}phenyl)methyl]prop-2-enamide (CAS No. 1209178-31-3) represents a valuable tool in modern drug discovery. Its unique chemical properties and potential therapeutic applications make it a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound is likely to play a pivotal role in the development of next-generation pharmaceuticals.